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Compound of Interest

Compound Name: PF-06371900

Cat. No.: B12393976 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like PF-06371900, a potent and selective Leucine-Rich

Repeat Kinase 2 (LRRK2) inhibitor, is a critical component of laboratory safety and

environmental responsibility. While a specific Safety Data Sheet (SDS) for PF-06371900 is not

publicly available, this guide provides essential, step-by-step procedures for its safe disposal

based on best practices for similar kinase inhibitors used in research settings.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

for specific protocols and to ensure compliance with all federal, state, and local regulations.

I. Personal Protective Equipment (PPE) and Hazard
Assessment
Before handling PF-06371900 for any purpose, including disposal, a thorough hazard

assessment should be conducted. As with many potent kinase inhibitors, it is prudent to

assume the compound may have toxicological properties that are not yet fully characterized.

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye Protection
ANSI-rated safety glasses with side shields or

chemical splash goggles.

Hand Protection
Chemical-resistant gloves (e.g., nitrile), changed

frequently and immediately if contaminated.

Body Protection

A fully buttoned laboratory coat. For larger

quantities or potential for splashing, a chemical-

resistant apron is recommended.

Respiratory

For handling powders outside of a certified

chemical fume hood, a NIOSH-approved

respirator may be required. Consult your

institution's EHS for guidance.

II. Waste Segregation and Collection
Proper segregation of chemical waste is fundamental to safe and compliant disposal. Never

dispose of PF-06371900 down the sink or in regular trash.[1]

Step 1: Designate Waste Containers

Use separate, clearly labeled hazardous waste containers for solid and liquid waste.

Labels should include:

The words "Hazardous Waste"

The full chemical name: "PF-06371900"

The primary hazard(s) (e.g., "Toxic," "Chemical Waste")

The date of initial waste accumulation

Step 2: Solid Waste Collection
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Place all materials contaminated with PF-06371900, such as weighing papers, pipette tips,

gloves, and contaminated bench paper, into a designated hazardous waste bag or container.

[1]

Ensure the container is securely sealed to prevent leakage.[1]

Step 3: Liquid Waste Collection

Collect solutions containing PF-06371900 in a designated, leak-proof, and shatter-resistant

liquid hazardous waste container.

Avoid overfilling the container; a general guideline is to fill it to no more than 75% of its

capacity.[1]

Keep the container securely closed when not in use and store it in a secondary containment

tray to mitigate spills.[1]

III. Spill and Decontamination Procedures
In the event of a spill, a clear and immediate response is crucial to prevent exposure and

environmental contamination.

Spill Response Protocol:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Ventilate: If safe to do so, increase ventilation in the area.

Contain: Use an appropriate absorbent material, such as a chemical spill pillow or absorbent

pad, to contain the spill.

Clean:

For solid spills, carefully sweep or scoop the material to avoid generating dust.

For liquid spills, use absorbent pads to soak up the liquid.

Place all cleanup materials into a sealed, labeled hazardous waste container.
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Decontaminate: Clean the spill area with a suitable detergent and water.

IV. Final Disposal and Documentation
The final step in the disposal process is to arrange for the removal of the hazardous waste by

qualified personnel.

Step 1: Storage Pending Disposal

Store sealed hazardous waste containers in a designated and secure hazardous waste

accumulation area within the laboratory.

Step 2: Arrange for Chemical Waste Pickup

Follow your institution's specific procedures for requesting a chemical waste pickup. This

typically involves contacting the EHS office.[1]

Step 3: Complete Documentation

Fill out any required waste disposal forms or tags provided by your institution, ensuring all

information is accurate and complete.[1]

Step 4: Prepare for Pickup

Place the properly labeled and sealed waste containers in the designated pickup location as

instructed by your EHS department.[1]

Visualizing the Disposal Workflow
To further clarify the procedural steps, the following diagrams illustrate the logical workflow for

the proper handling and disposal of PF-06371900.
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Figure 1. Experimental Workflow for Handling PF-06371900.
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Figure 2. Logical Workflow for the Safe Disposal of PF-06371900.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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